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A Note on CAS Number 4707-56-6: Initial searches for chemical data related to CAS number
4707-56-6 did not yield specific information for a compound with this identifier. It is possible that
this is a typographical error or refers to a substance not widely documented in public chemical
databases. However, searches for numerically similar CAS numbers have revealed several
compounds of significant interest to the research and drug development community. This guide
will provide a comprehensive overview of three such compounds: Methyl 3,6-
dimethylresorcylate (CAS 4707-47-5), 4-Phenylcyclohexanone (CAS 4894-75-1), and 4-Cyano-
4-phenylcyclohexanone (CAS 25115-74-6). These compounds serve as valuable building
blocks in organic synthesis and have applications ranging from fragrance chemistry to the
development of novel therapeutics.

Methyl 3,6-dimethylresorcylate (CAS 4707-47-5)
Core Properties and Characteristics

Methyl 3,6-dimethylresorcylate, also known by trade names such as Evernyl® and Veramoss®,
is a synthetic aromatic compound highly valued for its complex olfactory profile.[1][2] It is a key
component in perfumery, sought after for its characteristic mossy, woody, and phenolic scent,
which is reminiscent of natural oakmoss absolute.[1][2] Due to restrictions on the use of natural
oakmoss extracts because of allergenic compounds like atranol and chloroatranol, Methyl 3,6-
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dimethylresorcylate has become an essential ingredient for creating fougéere and chypre
fragrance accords in modern perfumery.[1]

This compound presents as a white to off-white crystalline powder and is stable under
recommended storage conditions.[1][2] It is soluble in organic solvents such as chloroform,
dichloromethane, ethyl acetate, DMSO, and acetone.[3][4]

Applications and Research Interest

The primary application of Methyl 3,6-dimethylresorcylate is in the fragrance industry as a
synthetic substitute for oakmoss.[5][6] Its powerful and persistent odor makes it a valuable
fixative in perfume compositions.[2] Beyond its use in fine fragrances, it is also incorporated
into a variety of consumer products, including automotive air fresheners and other household
goods.[6]

In the realm of scientific research, this compound, also referred to as Methyl atratate, has been
utilized in biological studies. For instance, it has been investigated for its role in studying the
response of epithelial-mesenchymal transition factors in human prostate cancer cells to
androgens.[3][4][7]

Synthesis and Production

Several synthetic routes to Methyl 3,6-dimethylresorcylate have been developed. One common
method involves the aromatization of corresponding hydroxycyclohexenones, which can be
achieved through dehydrogenation with a suitable N-haloimide.[3][4][7] The
hydroxycyclohexenone intermediate can be prepared by reacting dimethylmalonate with 4-
hexen-3-one and 5-chloro-3-hexanone, or by the reaction of methyl propionylacetate with an
alkyl crotonate.[3][4] An alternative pathway begins with the carboxylation of the corresponding
dimethyl-1,3-dihydroxybenzene, followed by esterification of the resulting
dihydroxymethylbenzoic acid.[3][4] It can also be synthesized from atraric acid, which is
extractable from natural sources like African plum leaf oil or Oak Moss Absolute, through an
esterification reaction with methanol.[8][9]

4-Phenylcyclohexanone (CAS 4894-75-1)
Core Properties and Characteristics
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4-Phenylcyclohexanone is an organic compound featuring a cyclohexanone ring substituted
with a phenyl group.[10] It typically appears as a white to off-white crystalline powder with a
distinct aromatic odor.[10][11] This compound is soluble in organic solvents like ethanol and
ether but has limited solubility in water.[10] The presence of both a ketone functional group and
an aromatic ring makes it a versatile intermediate in organic synthesis.[10]

Applications in Synthesis and Drug Discovery

4-Phenylcyclohexanone is a valuable precursor in the synthesis of a variety of more complex
molecules. It is notably used in the preparation of CCR2 antagonists, which are investigated for
the treatment of inflammatory diseases such as rheumatoid arthritis and atherosclerosis.[10]
[11] It also serves as a starting material for the synthesis of coumarins through
dehydrogenation and Heck coupling reactions.[10][11]

In materials science, 4-phenylcyclohexanone is utilized in the creation of liquid crystal
materials.[12][13] The carbonyl group can be chemically modified to introduce the molecule into
liquid crystal monomers, which benefit from the orientational properties conferred by the phenyl
and cyclohexyl groups.[12] Furthermore, it has been used in the preparation of new cardo
diamine monomers for the synthesis of polyamides and polyimides with high thermal stability
and good mechanical properties.[11][14]

The reactivity of 4-phenylcyclohexanone has been explored in various chemical
transformations, including Ruthenium-catalyzed reactions with tributylamine and Wittig
reactions with phosphorus ylides under microwave irradiation.[11][14]

4-Cyano-4-phenylcyclohexanone (CAS 25115-74-6)
Core Properties and Characteristics

4-Cyano-4-phenylcyclohexanone is a bifunctional molecule containing both a ketone and a
nitrile group attached to a cyclohexane ring that is also substituted with a phenyl group.[15][16]
It is a white to pale yellow crystalline powder.[16] This compound is used as an intermediate in
organic synthesis, particularly in the creation of pharmaceutical and other specialty chemicals.
[17]

Role as a Pharmaceutical Intermediate
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The primary documented use of 4-Cyano-4-phenylcyclohexanone is as a building block in the

synthesis of pharmaceutical compounds and for research and development of new drugs.[17]

Its chemical structure allows for a variety of synthetic modifications, making it a versatile

starting point for creating diverse molecular scaffolds for drug discovery programs.

Summary of Physicochemical Properties

Methyl 3,6- 4- 4-Cyano-4-
Property dimethylresorcylat Phenylcyclohexano phenylcyclohexano
e ne ne
CAS Number 4707-47-5 4894-75-1 25115-74-6
Molecular Formula C10H1204[8][18] C12H140[19] C13H13NO[16][20]
Molecular Weight 196.20 g/mol [1][8][18] 174.24 g/mol [14] 199.25 g/mol [20]
White to off-white White to off-white White to pale yellow
Appearance i .
crystalline powder[1] crystalline powder[11]  crystals or powder[16]
Melting Point 141-146 °C[3][4] 73-77 °C[14][21] 110-119 °C[16]
N , 360.7+22.0 °C 158-160 °C (at 12 _ _
Boiling Point ) Not readily available
(Predicted)[4] mmHg)[22]
) ) Soluble in organic
- Soluble in various o ] ]
Solubility solvents, limited in Not readily available

organic solvents[3][4]

water[10]

Experimental Protocols
Synthesis of Methyl 3,6-dimethyl-resorcylate

A representative laboratory-scale synthesis of Methyl 3,6-dimethyl-resorcylate is described as

follows:

o Reaction Setup: In a 5 L round-bottom flask equipped with a reflux condenser, stirrer,

thermometer, and addition funnel, dissolve methyl 3,6-dimethyl-dihydroresorcylate (336.69,
1.70 mol) in dimethylformamide (1 L).[5]
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e Chlorination: Cool the solution to 5°C under a nitrogen atmosphere. Add sulfuryl chloride
(229.5¢g, 1.70 mol) dropwise with stirring, maintaining the temperature between 5-10°C. Stir
the reaction mixture at 10°C for an additional hour, then at 25°C for 4 hours.[5]

o Aromatization: Cool the solution back to 5°C and add pyridine (403.4g, 5.10 mol) dropwise,
keeping the temperature between 5-10°C.[5]

o Workup: Extract the mixture with ethyl acetate. Neutralize the combined organic layers by
washing with saturated sodium bicarbonate solution and then with water.[5]

« Purification: Dry the organic layer over anhydrous sodium sulfate and distill the solvent under
reduced pressure to yield the crude product. Purify the product by dissolving it in hot
methanol and precipitating with distilled water.[5]

lllustrative Synthesis Pathway

The following diagram illustrates a general synthetic approach to Methyl 3,6-
dimethylresorcylate, highlighting the key transformation from a dihydroresorcylate precursor.

Figure 1. Simplified synthesis of Methyl 3,6-dimethylresorcylate.

- Sulfuryl Chloride Pyridine Methyl 3,6-dimethyl-
Methyl 3,6-dimethyl- (802C12) o | chiorinated Intermediate Aromatization resorcylate

dihydroresorcylate (CAS 4707-47-5)

Click to download full resolution via product page

Figure 1. Simplified synthesis of Methyl 3,6-dimethylresorcylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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